Cas no 2227913-93-9 (tert-butyl N-{4-chloro-3-[(1S)-2,2,2-trifluoro-1-hydroxyethyl]phenyl}carbamate)

• Product Name: tert-butyl N-{4-chloro-3-[(1S)-2,2,2-trifluoro-1-hydroxyethyl]phenyl}carbamate
• CAS No: 2227913-93-9
• MF: C₁₃H₁₅ClF₃NO₃
• MW: 325.711313486099
• CID: 6301778
• PubChem ID: 165980922
• Update Time: 2025-07-19

tert-butyl N-{4-chloro-3-[(1S)-2,2,2-trifluoro-1-hydroxyethyl]phenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{4-chloro-3-[(1S)-2,2,2-trifluoro-1-hydroxyethyl]phenyl}carbamate
• EN300-1871101
• 2227913-93-9

• Inchi： 1S/C13H15ClF3NO3/c1-12(2,3)21-11(20)18-7-4-5-9(14)8(6-7)10(19)13(15,16)17/h4-6,10,19H,1-3H3,(H,18,20)/t10-/m0/s1
• InChI Key： VDAUTQBOUBYKML-JTQLQIEISA-N
• SMILES： ClC1=CC=C(C=C1[C@@H](C(F)(F)F)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 325.0692555g/mol
• Monoisotopic Mass: 325.0692555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-{4-chloro-3-[(1S)-2,2,2-trifluoro-1-hydroxyethyl]phenyl}carbamate

Professional Introduction to Compound with CAS No. 2227913-93-9 and Product Name: *tert-butyl N-{4-chloro-3-[(1S)-2,2,2-trifluoro-1-hydroxyethyl]phenyl}carbamate*

Compound with the CAS number 2227913-93-9 and the product name tert-butyl N-{4-chloro-3-[(1S)-2,2,2-trifluoro-1-hydroxyethyl]phenyl}carbamate represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and molecular biology. The unique combination of functional groups within its framework makes it a versatile intermediate for synthesizing complex molecules that exhibit promising biological activities.

The structural composition of this compound is a testament to the ingenuity of modern synthetic chemistry. At its core, it features a carbamate group attached to a tert-butyl moiety, which provides stability and reactivity necessary for further functionalization. The phenyl ring is substituted with a chloro group at the 4-position and a chiral (1S)-2,2,2-trifluoro-1-hydroxyethyl group at the 3-position. This specific arrangement not only enhances the compound's solubility and bioavailability but also influences its interaction with biological targets.

In recent years, there has been a surge in research focused on developing novel compounds that can modulate biological pathways associated with various diseases. The tert-butyl N-{4-chloro-3-[(1S)-2,2,2-trifluoro-1-hydroxyethyl]phenyl}carbamate has emerged as a key intermediate in the synthesis of molecules that target enzymes and receptors involved in inflammation, cancer, and neurodegenerative disorders. The trifluoro substituent, in particular, has been shown to enhance metabolic stability and binding affinity, making it an attractive feature for drug design.

The chiral center at the 1-position of the hydroxyethyl group introduces stereochemical complexity to the molecule. This aspect is particularly crucial in pharmaceuticals, where enantiomeric purity can significantly impact efficacy and safety profiles. Studies have demonstrated that compounds with carefully designed stereochemistry can exhibit improved pharmacological properties compared to their racemic counterparts. The synthesis of enantiomerically pure forms of this compound represents a significant challenge but also an opportunity for innovation in synthetic methodologies.

The utility of this compound extends beyond its role as an intermediate in drug synthesis. It has also been explored as a building block for materials science applications. For instance, researchers have investigated its potential use in the development of liquid crystals and organic semiconductors due to its rigid aromatic core and polar functional groups. These properties enable it to form stable aggregates with predictable orientations, which is essential for applications in display technologies and electronic devices.

The latest advancements in computational chemistry have further enhanced our understanding of how this compound interacts with biological systems. Molecular dynamics simulations and quantum mechanical calculations have been employed to predict binding affinities and identify potential drug candidates derived from this scaffold. These computational approaches complement traditional experimental methods by providing insights into molecular interactions at an atomic level.

In clinical research, the tert-butyl N-{4-chloro-3-[(1S)-2,2,2-trifluoro-1-hydroxyethyl]phenyl}carbamate has been investigated for its potential therapeutic effects in several disease models. Preclinical studies have shown promising results in reducing inflammation and inhibiting tumor growth when tested on cell lines and animal models. These findings have spurred interest among pharmaceutical companies looking to develop next-generation therapeutics based on similar molecular architectures.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced catalytic systems have been developed to facilitate key transformations while minimizing side reactions. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce the chloro-substituted phenyl ring efficiently. Additionally, asymmetric hydrogenation techniques have been utilized to achieve high enantiomeric excess during the introduction of the chiral hydroxyethyl group.

The environmental impact of synthesizing such complex molecules cannot be overlooked. Efforts are being made to develop greener synthetic routes that reduce waste generation and energy consumption without compromising efficiency or yield. Solvent-free reactions and biocatalytic methods are among the emerging trends aimed at making chemical synthesis more sustainable while maintaining high standards of purity.

The future prospects for this compound are vast, with ongoing research exploring new applications in various fields including agrochemicals and specialty chemicals. Its unique structural features make it a valuable candidate for developing innovative solutions that address global challenges such as food security and industrial sustainability.